Cas no 343373-67-1 (1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE)

• Product Name: 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE
• CAS No: 343373-67-1
• MF: C₁₄H₁₀F₂O₄S₂
• MW: 344.353608608246
• CID: 5030373
• Update Time: 2026-02-28

1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE
• 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzoate
• Benzoic acid, 2,6-difluoro-, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester

• Inchi： 1S/C14H10F2O4S2/c15-9-2-1-3-10(16)12(9)13(17)20-11-5-7-22(18,19)14-8(11)4-6-21-14/h1-4,6,11H,5,7H2
• InChI Key： DCOONUZMEQPVOJ-UHFFFAOYSA-N
• SMILES： C(OC1CCS(=O)(=O)C2SC=CC=21)(=O)C1=C(F)C=CC=C1F

Additional information on 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE

1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2,6-DIFLUOROBENZENECARBOXYLATE (CAS No. 343373-67-1): A Comprehensive Overview

1,1-Dioxo-1,2,3,4-tetrahydro-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzenecarboxylate (CAS No. 343373-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure combining thieno[2,3-b]thiopyran and difluorobenzenecarboxylate moieties, exhibits remarkable properties that make it valuable for various applications.

The growing interest in fluorinated heterocyclic compounds like this one stems from their enhanced biological activity and metabolic stability. Researchers are particularly focused on how the 1,1-dioxo-1lambda6-thiopyran core interacts with biological targets, making it a promising scaffold for drug discovery. Recent studies highlight its potential in addressing antibiotic resistance and inflammation, two of today's most pressing healthcare challenges.

From a chemical perspective, the presence of both sulfone and ester functional groups in 1,1-dioxo-1,2,3,4-tetrahydro-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzenecarboxylate contributes to its unique reactivity profile. The 2,6-difluorophenyl moiety enhances the compound's lipophilicity, potentially improving its membrane permeability - a crucial factor in drug development. These structural features align with current trends in medicinal chemistry that emphasize the importance of fluorine-containing pharmacophores.

The synthesis of CAS 343373-67-1 typically involves multi-step organic transformations, with researchers continually optimizing routes to improve yield and purity. Recent advancements in green chemistry have led to more sustainable production methods, addressing environmental concerns in chemical manufacturing. The compound's stability under various conditions makes it suitable for long-term storage and diverse application scenarios.

In the pharmaceutical sector, 1,1-dioxo-thieno[2,3-b]thiopyran derivatives are being investigated for their potential as kinase inhibitors and anti-inflammatory agents. The difluorobenzoate ester component may contribute to enhanced target binding affinity, a feature that drug developers are actively exploring. These applications respond to the global demand for novel therapeutic agents against chronic diseases and emerging pathogens.

Material science applications are another area of exploration for 343373-67-1. The compound's conjugated system and electron-withdrawing groups make it a candidate for organic electronic materials. Researchers are examining its potential in organic photovoltaics and semiconductor devices, particularly as the industry seeks alternatives to traditional silicon-based technologies.

The market for specialized heterocyclic compounds like 1,1-dioxo-1,2,3,4-tetrahydro-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzenecarboxylate has shown steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Suppliers are expanding their catalogues to meet the demand from research institutions and industrial laboratories worldwide.

Quality control measures for CAS 343373-67-1 typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These ensure the compound meets the stringent purity requirements for research and development applications. The analytical data also provides crucial information for structure-activity relationship studies in drug discovery programs.

Safety considerations for handling 1,1-dioxo-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzenecarboxylate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation, reflecting the growing emphasis on laboratory safety standards in chemical research.

Future research directions for 343373-67-1 may explore its enantiomeric forms, as chirality often plays a critical role in biological activity. The development of asymmetric synthesis methods could unlock new therapeutic possibilities, aligning with the pharmaceutical industry's focus on chiral drugs. Additionally, formulation studies may enhance the compound's bioavailability for potential medical applications.

In conclusion, 1,1-Dioxo-1,2,3,4-tetrahydro-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,6-difluorobenzenecarboxylate represents an important compound at the intersection of medicinal chemistry and materials science. Its unique structural features and versatile applications position it as a valuable building block for innovation across multiple scientific disciplines. As research continues to uncover its full potential, this compound is likely to remain a focus of scientific investigation in the coming years.